Cas no 2244893-49-8 (3,4-Difluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol)

• Product Name: 3,4-Difluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• CAS No: 2244893-49-8
• MF: C₁₂H₁₅BF₂O₃
• MW: 256.0535
• MDL: MFCD28515402
• CID: 5065046
• PubChem ID: 119007507
• Update Time: 2026-03-01

3,4-Difluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 3,4-Difluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• Phenol, 3,4-difluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• XH0300
• 3,4-Difluoro-1-hydroxybenzene-5-boronic Acid Pinacol Ester
• MFCD28515402
• CS-0178940
• G68155
• 2244893-49-8

• MDL： MFCD28515402
• Inchi： 1S/C12H15BF2O3/c1-11(2)12(3,4)18-13(17-11)8-5-7(16)6-9(14)10(8)15/h5-6,16H,1-4H3
• InChI Key： MRRIMYHDASDOCL-UHFFFAOYSA-N
• SMILES： FC1=C(C([H])=C(C([H])=C1B1OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O1)O[H])F

Computed Properties

• Exact Mass: 256.1082308g/mol
• Monoisotopic Mass: 256.1082308g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7

Additional information on 3,4-Difluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol

3,4-Difluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol (CAS No. 2244893-49-8): An Overview

3,4-Difluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol (CAS No. 2244893-49-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique chemical structure, which includes a phenolic hydroxyl group and a boronic acid derivative. The presence of these functional groups makes it an attractive candidate for various applications, particularly in the development of novel pharmaceuticals and advanced materials.

The 3,4-difluoro substitution on the phenolic ring imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The boronic acid derivative, specifically the 1,3,2-dioxaborolane moiety, is a key feature that enables the compound to participate in Suzuki-Miyaura coupling reactions. These reactions are widely used in organic synthesis to form carbon-carbon bonds and are essential in the synthesis of complex molecules.

In recent years, there has been a growing interest in the use of boronic acid derivatives in medicinal chemistry. The ability of these compounds to undergo efficient cross-coupling reactions has made them valuable intermediates in the synthesis of biologically active molecules. For instance, 3,4-Difluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol can be used as a building block for the synthesis of fluorinated aromatic compounds with potential therapeutic applications. Fluorine atoms are known to enhance the metabolic stability and bioavailability of drugs, making them attractive for drug design.

One of the key applications of this compound is in the development of targeted therapies for cancer. Fluorinated boronic acid derivatives have been explored for their ability to selectively target cancer cells through boron neutron capture therapy (BNCT). BNCT involves the use of boron-containing compounds that can be selectively taken up by cancer cells. When irradiated with thermal neutrons, these compounds release high-energy alpha particles and lithium ions, which can cause localized damage to cancer cells while sparing healthy tissue.

Additionally, 3,4-Difluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol has shown promise in the field of materials science. The unique electronic properties conferred by the fluorine atoms and the boronic acid derivative make it a suitable candidate for the development of advanced materials with tunable optical and electronic properties. For example, this compound can be incorporated into polymers or other matrix materials to create functional materials with enhanced performance characteristics.

The synthesis of 3,4-Difluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol typically involves several steps. One common approach is to start with a 3,4-difluorophenol derivative and introduce the boronic acid functionality through a series of reactions. The use of palladium-catalyzed cross-coupling reactions is particularly effective for this purpose. These reactions are highly selective and can be carried out under mild conditions, making them suitable for large-scale production.

The stability and reactivity of 3,4-Difluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol have been extensively studied in both aqueous and organic solvents. It has been found to be stable under a wide range of conditions but can undergo selective transformations when exposed to specific reagents or catalysts. This tunability makes it an ideal candidate for use in combinatorial chemistry and high-throughput screening methods.

In conclusion, 3,4-Difluoro-5-(4,4，5，5-tetramethyl-1，3，2-dioxaborolan-2-yi)phenol (CAS No. 2244893-49-8) is a multifunctional compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and reactivity profile make it an attractive building block for the synthesis of biologically active molecules and advanced materials. Ongoing research continues to explore new applications and optimize synthetic methods for this promising compound.